4-[4-(2-fluorophenyl)piperazine-1-carbonyl]quinolin-2(1H)-one

• IUPAC Name: 4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-quinolin-2-one
• InChI: InChI=1S/C20H18FN3O2/c21-16-6-2-4-8-18(16)23-9-11-24(12-10-23)20(26)15-13-19(25)22-17-7-3-1-5-14(15)17/h1-8,13H,9-12H2,(H,22,25)
• InChI Key: ONQQLMKVMVPYKH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC(=O)NC4=CC=CC=C43
• Molecular Formula: C20H18FN3O2
• Molecular Weight: 351.4 g/mol

Description

The compound “4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-quinolinol” is a chemical compound that has been studied for its potential inhibitory effects on Equilibrative Nucleoside Transporters (ENTs). ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy.

Mechanism of Action

The compound is a novel inhibitor of ENTs, which is more selective to ENT2 than to ENT1. It reduces the Vmax of uridine uptake in ENT1 and ENT2 without affecting Km. The inhibitory effect of the compound could not be washed out, and it does not affect cell viability, protein expression, and internalization of ENT1 and ENT2. Therefore, it is an irreversible and non-competitive inhibitor.

Future Directions

The future directions for the study of “4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-quinolinol” could include further investigation into its inhibitory effects on ENTs, particularly its selectivity towards ENT2. Additionally, more research could be conducted to understand its synthesis, molecular structure, chemical reactions, physical and chemical properties, and safety and hazards.